Cas no 2172257-23-5 (1-methyl-6-oxopiperidin-3-yl chloroformate)

• Product Name: 1-methyl-6-oxopiperidin-3-yl chloroformate
• CAS No: 2172257-23-5
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 5797908
• PubChem ID: 165602162
• Update Time: 2025-10-21

1-methyl-6-oxopiperidin-3-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-oxopiperidin-3-yl chloroformate
• EN300-1612818
• 2172257-23-5

• Inchi： 1S/C7H10ClNO3/c1-9-4-5(12-7(8)11)2-3-6(9)10/h5H,2-4H2,1H3
• InChI Key： VNSCVQYRDDPDGF-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CN(C)C(CC1)=O

Computed Properties

• Exact Mass: 191.0349209g/mol
• Monoisotopic Mass: 191.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-methyl-6-oxopiperidin-3-yl chloroformate

Introduction to 1-methyl-6-oxopiperidin-3-yl chloroformate (CAS No. 2172257-23-5)

1-methyl-6-oxopiperidin-3-yl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 2172257-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a chloroformate functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 1-methyl-6-oxopiperidin-3-yl chloroformate lies in its role as a key building block in the synthesis of more complex molecules. Specifically, its structure allows for facile modifications at the nitrogen and oxygen atoms, enabling the creation of novel pharmacophores. These pharmacophores are essential for designing drugs that target specific biological pathways, particularly those involved in neurological and metabolic disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological diseases such as Alzheimer's and Parkinson's. Piperidine derivatives have emerged as promising candidates due to their ability to interact with biological targets like enzymes and receptors. The compound 1-methyl-6-oxopiperidin-3-yl chloroformate has been explored in several preclinical studies as a precursor for synthesizing potential therapeutic agents. Its ability to undergo nucleophilic substitution reactions makes it particularly useful for introducing various functional groups into the molecule, thereby tailoring its biological activity.

One of the most compelling aspects of 1-methyl-6-oxopiperidin-3-yl chloroformate is its versatility in synthetic applications. Researchers have leveraged its reactivity to develop novel methodologies for constructing complex heterocyclic compounds. These methodologies have not only advanced the field of medicinal chemistry but also provided new tools for drug discovery. For instance, the compound has been used to synthesize derivatives that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The pharmaceutical industry has been particularly interested in 1-methyl-6-oxopiperidin-3-yl chloroformate due to its potential applications in developing treatments for metabolic disorders. Recent studies have demonstrated that certain piperidine derivatives can modulate lipid metabolism and glucose homeostasis. By serving as a precursor for these derivatives, 1-methyl-6-oxopiperidin-3-yl chloroformate plays a crucial role in this ongoing research effort. The compound's ability to undergo selective functionalization allows chemists to fine-tune the properties of their synthetic products, leading to more effective and targeted therapies.

From a chemical biology perspective, 1-methyl-6-oxopiperidin-3-yl chloroformate offers insights into the mechanisms of drug action at the molecular level. Its structural features provide a scaffold for studying how small molecules interact with biological systems. This understanding is critical for optimizing drug design and improving therapeutic outcomes. Additionally, the compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis, ensuring consistency and reliability in drug production.

The development of 1-methyl-6-oxopiperidin-3-yl chloroformate as a pharmaceutical intermediate is emblematic of the broader trend toward precision medicine. By enabling the creation of highly specific molecular probes, this compound supports efforts to develop personalized therapies tailored to individual patient needs. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to rapidly assess the potential of new derivatives derived from 1-methyl-6-oxopiperidin-3-y chloroformate.

In conclusion, 1-methyl--6-- oxopiperidin--3--y-chloroformate (CAS No. 2172257--23--5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and chemical biology.